(2-cyano-1,1-dimethoxypropan-2-yl) N-(4-chlorophenyl)carbamate

• IUPAC Name: (2-cyano-1,1-dimethoxypropan-2-yl) N-(4-chlorophenyl)carbamate
• InChI: InChI=1S/C13H15ClN2O4/c1-13(8-15,11(18-2)19-3)20-12(17)16-10-6-4-9(14)5-7-10/h4-7,11H,1-3H3,(H,16,17)
• InChI Key: GNSAVRLROWWTHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C(OC)OC)OC(=O)NC1=CC=C(C=C1)Cl
• Molecular Formula: C13H15ClN2O4
• Molecular Weight: 298.72 g/mol

Description

The compound identified as “(2-cyano-1,1-dimethoxypropan-2-yl) N-(4-chlorophenyl)carbamate” is a chemical substance listed in the PubChem database. This compound is utilized in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for (2-cyano-1,1-dimethoxypropan-2-yl) N-(4-chlorophenyl)carbamate would likely involve large-scale chemical synthesis processes. These processes are designed to maximize yield and purity while minimizing costs and environmental impact. The exact methods used in industrial production are proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

(2-cyano-1,1-dimethoxypropan-2-yl) N-(4-chlorophenyl)carbamate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The conditions for these reactions typically involve specific temperatures, pressures, and solvents to ensure optimal reaction rates and yields.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

(2-cyano-1,1-dimethoxypropan-2-yl) N-(4-chlorophenyl)carbamate has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Employed in biological studies to investigate its effects on cellular processes and pathways.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of (2-cyano-1,1-dimethoxypropan-2-yl) N-(4-chlorophenyl)carbamate involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to certain proteins or enzymes, altering their activity and affecting cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.